Cas no 898443-98-6 (N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,2-diphenylacetamide)

• Product Name: N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,2-diphenylacetamide
• CAS No: 898443-98-6
• MF: C₂₃H₁₉N₃O₂S
• MW: 401.480863809586
• CID: 5490524
• PubChem ID: 7295009
• Update Time: 2025-06-30

N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,2-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{5-[2-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-2,2-diphenylacetamide
• AKOS024666151
• N-[5-(2-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide
• F2645-0073
• N-(5-(2-(methylthio)phenyl)-1,3,4-oxadiazol-2-yl)-2,2-diphenylacetamide
• 898443-98-6
• N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,2-diphenylacetamide

• Inchi： 1S/C23H19N3O2S/c1-29-19-15-9-8-14-18(19)22-25-26-23(28-22)24-21(27)20(16-10-4-2-5-11-16)17-12-6-3-7-13-17/h2-15,20H,1H3,(H,24,26,27)
• InChI Key： NRKKSTCJDGVKJA-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1=NN=C(NC(C(C2C=CC=CC=2)C2C=CC=CC=2)=O)O1

Computed Properties

• Exact Mass: 401.11979803g/mol
• Monoisotopic Mass: 401.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 93.3Ų

Additional information on N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,2-diphenylacetamide

N-{5-2-(Methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,2-diphenylacetamide: A Comprehensive Overview

The compound with CAS No. 898443-98-6, named N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,2-diphenylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a 1,3,4-oxadiazole ring system and a methylsulfanyl substituent. The presence of these functional groups endows the molecule with intriguing chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of 1,3,4-oxadiazole derivatives in the design of bioactive compounds. These heterocyclic structures are known for their ability to modulate enzyme activity and interact with biological targets such as receptors and ion channels. The methylsulfanyl group attached to the aromatic ring further enhances the molecule's stability and bioavailability. This combination makes N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,2-diphenylacetamide a promising candidate for therapeutic interventions in areas such as neurodegenerative diseases and inflammation.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized the reaction conditions to achieve high yields and purity. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. These advancements underscore the compound's potential for large-scale production in pharmaceutical settings.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. The diphenylacetamide moiety serves as a versatile platform for attaching targeting ligands or imaging agents. Recent experiments have demonstrated that this compound can be conjugated with antibodies or peptides to enhance its specificity toward cancer cells. Such applications hold great promise for improving the efficacy of anticancer therapies while minimizing side effects.

In addition to its therapeutic potential, N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,2-diphenylacetamide has shown remarkable properties in materials science. Its ability to form self-assembled monolayers makes it a valuable component in the development of nanoscale devices and sensors. Researchers have explored its use in creating responsive surfaces that can detect environmental changes such as pH levels or temperature variations.

The structural integrity of this compound is further enhanced by its diphenyl substituents, which provide rigidity and planarity to the molecule. These features are critical for applications requiring precise molecular interactions, such as in crystal engineering or supramolecular chemistry. Recent crystallographic studies have revealed novel packing motifs that could inspire the design of new materials with tailored optical or electronic properties.

From an environmental standpoint, the synthesis and application of N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yli}-diphenylacetamide are being carefully evaluated to ensure sustainability. Green chemistry principles are being integrated into its production processes to minimize waste and reduce energy consumption. This commitment to eco-friendly practices aligns with global efforts to promote sustainable development in the chemical industry.

In conclusion, N-{5-2-(methylsulfanyl)phenyl)-1H-pyrazolo[1]pyridine}acetamide stands at the forefront of modern chemical research due to its unique structure and diverse applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions across multiple scientific disciplines.